| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Chemenu | CM253687-1g |
(S)-2-Phenylpyrrolidine hydrochloride |
56523-58-1 | 95% | 1g |
$314 | 2021-08-04 | |
| Chemenu | CM253687-5g |
(S)-2-Phenylpyrrolidine hydrochloride |
56523-58-1 | 95% | 5g |
$974 | 2021-08-04 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | B-OH118-50mg |
(2S)-2-phenylpyrrolidine hydrochloride |
56523-58-1 | 95+% | 50mg |
676.0CNY | 2021-08-04 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | B-OH118-200mg |
(2S)-2-phenylpyrrolidine hydrochloride |
56523-58-1 | 95+% | 200mg |
1692.0CNY | 2021-08-04 | |
| Alichem | A109006643-250mg |
(S)-2-Phenylpyrrolidine hydrochloride |
56523-58-1 | 95% | 250mg |
$198.22 | 2023-09-01 | |
| Alichem | A109006643-1g |
(S)-2-Phenylpyrrolidine hydrochloride |
56523-58-1 | 95% | 1g |
$495.02 | 2023-09-01 | |
| Alichem | A109006643-5g |
(S)-2-Phenylpyrrolidine hydrochloride |
56523-58-1 | 95% | 5g |
$1442.00 | 2023-09-01 | |
| Ambeed | A104596-100mg |
(S)-2-Phenylpyrrolidine hydrochloride |
56523-58-1 | 95% | 100mg |
$65.0 | 2024-05-28 | |
| Ambeed | A104596-250mg |
(S)-2-Phenylpyrrolidine hydrochloride |
56523-58-1 | 95% | 250mg |
$95.0 | 2024-05-28 | |
| Ambeed | A104596-1g |
(S)-2-Phenylpyrrolidine hydrochloride |
56523-58-1 | 95% | 1g |
$256.0 | 2024-05-28 |
The compound (2S)-2-phenylpyrrolidine hydrochloride (CAS No: 56523-58-1) is a significant molecule in the field of organic chemistry, particularly in the study of pyrrolidine derivatives and their applications in pharmaceuticals and related industries. This compound is a chiral hydrochloride salt of (2S)-2-phenylpyrrolidine, which belongs to the broader class of azacyclic compounds. The (S)-configuration at the second position of the pyrrolidine ring imparts unique stereochemical properties, making it a valuable compound for enantioselective synthesis and pharmacological studies.
Pyrrolidine derivatives have long been recognized for their versatility in organic synthesis and their ability to serve as building blocks for complex molecules. The (2S)-configuration in this compound is particularly noteworthy, as it is often associated with specific biological activities and interactions with chiral environments, such as enzymes or receptors in biological systems. Recent studies have highlighted the importance of stereochemistry in drug design, where the spatial arrangement of atoms can significantly influence pharmacokinetics and efficacy.
From a structural standpoint, (2S)-2-phenylpyrrolidine hydrochloride consists of a pyrrolidine ring (a five-membered nitrogen-containing ring) substituted with a phenyl group at the second position. The hydrochloride salt form ensures stability and solubility in aqueous solutions, which is advantageous for various analytical and preparative techniques. The phenyl group introduces aromaticity and enhances the molecule's lipophilicity, making it suitable for applications where membrane permeability is desired.
Recent advancements in synthetic methodology have enabled more efficient routes to prepare (2S)-2-phenylpyrrolidine hydrochloride and its analogs. For instance, asymmetric catalysis using chiral catalysts has emerged as a powerful tool for constructing chiral pyrrolidine derivatives with high enantiomeric excess. These methods not only improve yield but also reduce environmental impact, aligning with current trends toward sustainable chemistry practices.
In terms of applications, (2S)-2-phenylpyrrolidine hydrochloride has found utility in both academic research and industrial settings. In academia, it serves as a model compound for studying stereochemical effects on molecular interactions and reactivity. Researchers have employed this compound in studies exploring its role as a ligand in asymmetric catalysis or as a precursor to bioactive molecules.
In the pharmaceutical industry, pyrrolidine derivatives like (2S)-2-phenylpyrrolidine hydrochloride are valuable intermediates in drug discovery programs targeting various therapeutic areas. For example, recent studies have investigated their potential as modulators of G-protein coupled receptors (GPCRs), which are critical targets for treating conditions such as cardiovascular diseases, central nervous system disorders, and inflammation.
Moreover, the compound's role in peptide synthesis cannot be overlooked. Pyrrolidines are often used as linkers or spacers due to their ability to facilitate controlled release mechanisms or enhance bioavailability when incorporated into peptide-based drugs. The hydrochloride salt form further aids in optimizing these properties by ensuring proper ionization states under physiological conditions.
From an analytical perspective, modern techniques such as nuclear magnetic resonance (NMR) spectroscopy and mass spectrometry have greatly enhanced our ability to characterize (2S)-2-phenylpyrrolidine hydrochloride with precision. These tools allow researchers to confirm stereochemistry, purity, and structural integrity, which are essential for maintaining quality control standards in both research and manufacturing environments.
Looking ahead, the continued exploration of (2S)-2-phenylpyrrolidine hydrochloride and its derivatives promises to yield new insights into their chemical reactivity and biological functions. As interdisciplinary research between chemistry and biology intensifies, this compound will likely play an increasingly important role in advancing our understanding of complex molecular systems and developing innovative therapeutic agents.
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